Cas no 2091604-35-0 (2-chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one
• CAS No: 2091604-35-0
• MF: C₈H₅ClFNO₃
• MW: 217.581604719162
• CID: 5958073
• PubChem ID: 131576677
• Update Time: 2025-05-20

2-chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one
• 2091604-35-0
• EN300-1966990

• Inchi： 1S/C8H5ClFNO3/c9-4-8(12)6-3-5(11(13)14)1-2-7(6)10/h1-3H,4H2
• InChI Key： HYJRHFJYSOKNIJ-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC=C(C=1)[N+](=O)[O-])F)=O

Computed Properties

• Exact Mass: 216.9941989g/mol
• Monoisotopic Mass: 216.9941989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one (CAS No. 2091604-35-0)

2-Chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one (CAS No. 2091604-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This fluorinated nitroaromatic ketone derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₅ClFNO₃, highlights the presence of functional groups such as chloro, fluoro, and nitro, which contribute to its reactivity and versatility in chemical transformations.

In recent years, the demand for 2-chloro-1-(2-fluoro-5-nitrophenyl)ethanone has surged, driven by its applications in the development of antimicrobial agents and herbicides. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in drug discovery. The compound’s electron-withdrawing groups enhance its suitability for nucleophilic substitution reactions, making it a valuable building block in organic synthesis.

The synthesis of CAS 2091604-35-0 typically involves the Friedel-Crafts acylation of 2-fluoro-5-nitrobenzene with chloroacetyl chloride, followed by purification steps to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess its quality. These methods ensure compliance with industry standards, addressing the growing emphasis on quality control in fine chemical production.

From an environmental perspective, the compound’s biodegradability and ecotoxicological profile are under scrutiny, aligning with the global push for green chemistry. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption during its manufacture. Such advancements resonate with the sustainability goals of modern chemical industries.

Market trends indicate a rising interest in 2-chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one across Asia-Pacific regions, where pharmaceutical and agrochemical sectors are expanding rapidly. Suppliers are increasingly focusing on custom synthesis and bulk manufacturing to meet diverse research needs. Additionally, the compound’s compatibility with high-throughput screening platforms has made it a staple in combinatorial chemistry libraries.

Frequently asked questions about CAS 2091604-35-0 include inquiries about its storage conditions (recommended: cool, dry, and away from light), solubility (soluble in organic solvents like DMSO and acetone), and handling precautions (use of personal protective equipment). These details are critical for laboratories aiming to integrate the compound into their workflows safely and efficiently.

In summary, 2-chloro-1-(2-fluoro-5-nitrophenyl)ethan-1-one exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its role in advancing drug discovery and crop protection solutions underscores its importance, while ongoing research continues to uncover new applications. For researchers seeking reliable intermediates, this compound remains a high-performance choice with a robust scientific footprint.